Cas no 2413868-87-6 (N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride)

• Product Name: N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride
• CAS No: 2413868-87-6
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 5462142
• Update Time: 2025-05-20

N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride
• Z4303370929
• N-methyl-N-(2-methylpropyl)azetidin-3-amine dihydrochloride

• Inchi： 1S/C8H18N2.2ClH/c1-7(2)6-10(3)8-4-9-5-8;;/h7-9H,4-6H2,1-3H3;2*1H
• InChI Key： PNDBUGSNWYKDNX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(CC(C)C)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 97.4
• Topological Polar Surface Area: 15.3

Additional information on N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride

Comprehensive Overview of N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride (CAS No. 2413868-87-6)

The compound N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride (CAS No. 2413868-87-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring and a dihydrochloride salt form, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride has surged due to its role in medicinal chemistry and high-throughput screening. The compound's azetidine scaffold is known for its conformational rigidity, which enhances binding affinity to biological targets. This property aligns with current trends in fragment-based drug design, where small, rigid molecules are used to optimize lead compounds. Additionally, its dihydrochloride salt form improves solubility, a critical factor in pharmacokinetic optimization.

The synthesis of N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride involves multi-step organic reactions, including reductive amination and salt formation. These processes are often optimized for scalability and purity, as the compound is frequently used in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its structural integrity and compliance with Good Manufacturing Practices (GMP).

One of the most searched questions related to this compound is its stability under various conditions. Studies indicate that N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride remains stable at room temperature when stored in a dry, airtight container. However, prolonged exposure to moisture or extreme pH levels may degrade the compound, emphasizing the need for proper storage protocols. This insight is crucial for laboratories focusing on long-term stability studies.

Another trending topic is the compound's potential in neuroscience research. The azetidine moiety is structurally similar to neurotransmitters, making it a candidate for modulating G-protein-coupled receptors (GPCRs). Researchers are exploring its derivatives for applications in neurodegenerative diseases and mood disorders, areas with high unmet medical needs. This aligns with the growing interest in precision medicine and targeted therapies.

From a commercial perspective, N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride is supplied by several specialty chemical vendors, often with custom synthesis options. Buyers frequently inquire about bulk pricing, technical data sheets (TDS), and regulatory compliance, reflecting the compound's niche but expanding market. Its inclusion in catalogs of rare chemicals underscores its importance in advanced research.

In summary, N-Methyl-N-(2-methylpropyl)azetidin-3-amine;dihydrochloride (CAS No. 2413868-87-6) is a versatile compound with broad applications in drug development and chemical biology. Its unique properties and relevance to cutting-edge research make it a subject of ongoing scientific and commercial interest. As the field of small-molecule therapeutics evolves, this compound is poised to play a pivotal role in future breakthroughs.